(E)-N-(2-(2-(4-methylbenzylidene)hydrazinyl)-2-oxoethyl)thiophene-2-carboxamide
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Description
(E)-N-(2-(2-(4-methylbenzylidene)hydrazinyl)-2-oxoethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H15N3O2S and its molecular weight is 301.36. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Mechanistic Studies
- A study by Nordin et al. (2016) focused on the unexpected cleavage of C–S bond in the hydrazination of a related compound, highlighting the complex reactions and potential for discovering new synthetic pathways and compounds (Nordin, Ariffin, Daud, & Sim, 2016).
Heterocyclic Compound Synthesis
- Koza et al. (2013) reported the synthesis of novel heterocyclic compounds, emphasizing the versatility of such chemical structures for developing new materials with potential applications in various fields (Koza, Keskin, Ozer, Cengiz, Şahin, & Balcı, 2013).
Structural and Spectroscopic Characterization
- Haroon et al. (2019) provided insights into the synthesis, spectroscopic, and single crystal X-ray diffraction characterizations of related thiazole derivatives, offering a foundation for understanding the molecular structure and properties of such compounds (Haroon, Khalid, Akhtar, Tahir, Khan, Saleem, & Jawaria, 2019).
Application in Sensing and Magnetic Properties
- Wang et al. (2016) explored the functionalization of microporous lanthanide-based metal-organic frameworks with methyl-substituted thieno[2,3-b]thiophene groups, demonstrating their sensing activities and magnetic properties. This study suggests potential applications in gas adsorption, sensing, and as materials with specific magnetic properties (Wang, Cao, Yan, Li, Lu, Ma, Li, Dou, & Bai, 2016).
Cholinesterase Inhibitors and Antioxidants
- Kausar et al. (2021) designed and synthesized novel hydrazone derivatives of thiophene-2-carboxamide based benzohydrazide for investigation as cholinesterase inhibitors and antioxidants. Their work contributes to the search for new therapeutic agents, showing the compound's relevance beyond its basic chemical properties (Kausar, Murtaza, Arshad, Munir, Saleem, Rafique, & Tawab, 2021).
Properties
IUPAC Name |
N-[2-[(2E)-2-[(4-methylphenyl)methylidene]hydrazinyl]-2-oxoethyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2S/c1-11-4-6-12(7-5-11)9-17-18-14(19)10-16-15(20)13-3-2-8-21-13/h2-9H,10H2,1H3,(H,16,20)(H,18,19)/b17-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMIVPNWIKIJIDS-RQZCQDPDSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=NNC(=O)CNC(=O)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=N/NC(=O)CNC(=O)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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